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Compound of Interest

Compound Name: Somantadine

Cat. No.: B1194654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

Somantadine in various preclinical models. The information is intended to guide researchers in

designing and executing studies to evaluate the efficacy and mechanism of action of this

compound.

Quantitative Data Summary
The following tables summarize the dosages and administration routes of Somantadine
(amantadine) used in several key preclinical studies. This data provides a reference for dose

selection in different animal models and disease states.

Table 1: Somantadine (Amantadine) Dosage in Rodent Models of Parkinson's Disease
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lesioned

Mouse
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l (IP)
Saline 60 mg/kg Single dose
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running

speed and

modulated

striatal

neuron

activity.[1]

6-OHDA-

lesioned Rat

Intraperitonea

l (IP)
0.9% Saline 40 mg/kg

Single dose,

30 min prior

to L-DOPA

Investigated

neurophysiol

ogical effects

of

antidyskinetic

treatment.

Table 2: Somantadine (Amantadine) Dosage in Rodent Models of Influenza Virus Infection

| Animal Model | Virus Strain | Administration Route | Vehicle | Dosage | Frequency | Key

Findings | | :--- | :--- | :--- | :--- | :--- | :--- | | C57BL/6 Mouse | Influenza A (H1N1) | Oral Gavage |

Sterile Water | 46 mg/kg/day | Twice daily for 5 days | Part of a combination therapy that

prevented lethal infection.[2] | | BALB/c Mouse | Influenza A (H5N1) | Oral Gavage | Not

specified | 15 or 30 mg/kg/day | Daily for 5 days | Combination with oseltamivir provided greater

protection than monotherapy.[3] |

Table 3: Somantadine (Amantadine) Dosage in Other Preclinical Models

| Animal Model | Application | Administration Route | Vehicle | Dosage | Frequency | Key

Findings | | :--- | :--- | :--- | :--- | :--- | :--- | | Wistar Rat | Sexual Behavior | Not specified | Not

specified | 5-50 mg/kg/day | Daily for 21 days | Increased sexual response.[4] | | Mouse |

Behavioral Studies | Intraperitoneal (IP) | Not specified | 10-40 mg/kg | Single dose | Increased

ambulatory activity.[5] | | Rat | Carbon Monoxide Poisoning | Not specified | Not specified | Not

specified | Not specified | Limited neuroprotective effect.[6][7] |
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The following are detailed protocols for the preparation and administration of Somantadine in

preclinical rodent models based on published studies.

Protocol for Intraperitoneal (IP) Injection in Mice and
Rats
This protocol is adapted from standard procedures for IP injections in rodents and specific

preclinical studies using Somantadine.[1][8]

Materials:

Somantadine hydrochloride (or Amantadine hydrochloride)

Sterile 0.9% saline solution (vehicle)

Sterile syringes (1 mL or 3 mL)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)

70% ethanol wipes

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Animal Preparation:

Weigh the animal accurately to determine the correct dose volume.

Gently restrain the mouse or rat. For mice, the scruff of the neck can be held. For rats, a

two-person technique or wrapping in a towel may be necessary for secure and humane

restraint.[8]

Preparation of Somantadine Solution:
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Calculate the required amount of Somantadine hydrochloride based on the desired dose

(e.g., 40 mg/kg for rats or 60 mg/kg for mice) and the animal's body weight.

Dissolve the Somantadine hydrochloride in sterile 0.9% saline to the desired final

concentration. Ensure the solution is clear and fully dissolved. For example, to prepare a

10 mg/mL solution, dissolve 100 mg of Somantadine in 10 mL of saline.

Injection Procedure:

Position the animal in dorsal recumbency (on its back) with the head tilted slightly

downward.

Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum

and bladder.

Clean the injection site with a 70% ethanol wipe.

Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.

Gently aspirate to ensure no fluid (e.g., urine or blood) is drawn into the syringe. If fluid is

present, withdraw the needle and reinject at a different site with a new sterile needle.

Slowly inject the calculated volume of the Somantadine solution. The maximum

recommended IP injection volume is typically 10 mL/kg for both mice and rats.[8]

Withdraw the needle and return the animal to its cage.

Post-Injection Monitoring:

Observe the animal for any signs of distress, discomfort, or adverse reactions following

the injection.

Protocol for Oral Gavage Administration in Mice
This protocol is based on a study investigating the effects of Somantadine on influenza

infection in mice.[2]

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1194654?utm_src=pdf-body
https://www.benchchem.com/product/b1194654?utm_src=pdf-body
https://www.benchchem.com/product/b1194654?utm_src=pdf-body
https://www.benchchem.com/product/b1194654?utm_src=pdf-body
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b1194654?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9159274/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Somantadine hydrochloride (or Amantadine hydrochloride)

Sterile water (vehicle)

Flexible or rigid oral gavage needles (20-22 gauge for mice)

Sterile syringes (1 mL)

Animal scale

Appropriate PPE

Procedure:

Animal Preparation:

Weigh the mouse to determine the correct dose volume.

Gently but firmly restrain the mouse by the scruff of the neck to immobilize the head and

prevent movement.

Preparation of Somantadine Solution:

Calculate the required amount of Somantadine hydrochloride based on the desired dose

(e.g., 46 mg/kg/day) and the mouse's body weight.[2]

Dissolve the Somantadine hydrochloride in sterile water to the desired final concentration.

Gavage Procedure:

Measure the correct length for gavage needle insertion by holding the needle alongside

the mouse, with the tip at the corner of the mouth and the end of the needle at the last rib.

Gently insert the gavage needle into the mouth, allowing the mouse to swallow the tip.

Carefully advance the needle into the esophagus. There should be no resistance. If

resistance is met, withdraw the needle and try again.
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Once the needle is correctly positioned, slowly administer the calculated volume of the

Somantadine solution. The typical volume for oral gavage in mice is around 5-10 mL/kg.

Gently remove the gavage needle.

Post-Administration Monitoring:

Return the mouse to its cage and monitor for any signs of respiratory distress,

regurgitation, or other adverse effects.

Visualization of Signaling Pathways and Workflows
The following diagrams illustrate key concepts related to Somantadine's mechanism of action

and experimental procedures.
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Click to download full resolution via product page

Caption: Somantadine's multifaceted mechanism of action.
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Caption: Workflow for intraperitoneal administration of Somantadine.
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Caption: Workflow for oral gavage administration of Somantadine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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